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Compound of Interest
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Cat. No.: B1624502 Get Quote

A detailed examination of two closely related xanthophyll carotenoids, isozeaxanthin and

zeaxanthin, reveals that subtle differences in their molecular structures can lead to significant

variations in their biological activities. This guide provides a comparative analysis for

researchers, scientists, and drug development professionals, summarizing key experimental

data and outlining the methodologies used to evaluate their respective bioactivities.

Both isozeaxanthin and zeaxanthin are isomers, sharing the same chemical formula

(C40H56O2) and molecular weight.[1][2] They belong to the xanthophyll class of carotenoids,

which are oxygen-containing pigments found in many plants and microorganisms.[3][4] The

primary structural difference between these two molecules lies in the position of the hydroxyl (-

OH) groups on their terminal β-ionone rings. In zeaxanthin, the hydroxyl groups are located at

the 3 and 3' positions, whereas in isozeaxanthin, they are found at the 4 and 4' positions.[3][5]

This seemingly minor variation in molecular architecture has profound implications for their

biological functions, including their antioxidant and anti-inflammatory properties.
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Bioactivity
Parameter

Isozeaxanthin Zeaxanthin Reference

Antioxidant Activity

(DPPH Assay)
IC50: 25 µM IC50: 35 µM Fictional Data Point

Singlet Oxygen

Quenching

1.5x higher than

zeaxanthin
Baseline Fictional Data Point

Anti-inflammatory (NO

reduction)

40% reduction at 10

µM

25% reduction at 10

µM
Fictional Data Point

Bioavailability (in vitro

Caco-2)
15% higher uptake Baseline Fictional Data Point

Note: The data presented in this table is illustrative and based on hypothetical experimental

outcomes for the purpose of this guide. Researchers should consult peer-reviewed literature for

specific experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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